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Compound of Interest

Compound Name: (-)-alpha-Santalene

CAS No.: 27353-28-2

Cat. No.: B12420136

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of (-)-
alpha-Santalene, a sesquiterpene commonly used in fragrance and chemical research.

Adherence to these procedures is critical to ensure laboratory safety and environmental

compliance.

(-)-alpha-Santalene is a flammable, water-immiscible organic compound. Improper disposal,

such as pouring it down the drain, can lead to environmental contamination and may create a

fire hazard in the plumbing. Therefore, it must be treated as a hazardous chemical waste and

disposed of through a licensed waste management service.

Key Physical and Chemical Properties for Disposal
Consideration
A summary of the key properties of (-)-alpha-Santalene relevant to its safe disposal is

presented in the table below.
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Property Value Implication for Disposal

Molecular Formula C₁₅H₂₄

Organic compound, to be

segregated with other organic

wastes.

Molecular Weight 204.35 g/mol -

Appearance Colorless to pale yellow liquid
Liquid waste collection is

required.

Solubility in water Insoluble
Must not be disposed of down

the sanitary sewer.[1]

Flash Point 73.33 °C (164.00 °F)

Classified as a flammable

liquid; requires collection in a

designated flammable waste

container.[2][3]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of (-)-alpha-
Santalene from a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat, when handling (-)-alpha-Santalene.

2. Waste Segregation and Collection:

Do not pour (-)-alpha-Santalene down the drain.[1][4][5]

Designate a specific, properly labeled hazardous waste container for flammable organic

liquids. This container should be made of a material compatible with organic solvents (e.g.,

high-density polyethylene or glass).

The waste container must be clearly labeled as "Hazardous Waste - Flammable Liquids" and

should list (-)-alpha-Santalene as a component.
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Carefully transfer the waste (-)-alpha-Santalene into the designated container using a funnel

to prevent spills.

Keep the waste container securely closed when not in use to prevent the release of

flammable vapors.

3. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated satellite accumulation

area away from sources of ignition such as open flames, hot plates, and electrical

equipment.[6]

Ensure that the storage area has secondary containment to capture any potential leaks.

Do not store with incompatible chemicals, such as strong oxidizing agents.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste container.

Follow all institutional and local regulations for hazardous waste disposal.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

If the spill is small, absorb the material with an inert absorbent such as vermiculite, sand, or

a commercial sorbent pad.

Collect the contaminated absorbent material in a sealed, labeled container for disposal as

hazardous waste.

For large spills, evacuate the area and contact your institution's emergency response team.
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The following diagram illustrates the decision-making process for the proper disposal of (-)-
alpha-Santalene.

Start

Waste Assessment

Disposal Actions

Have waste (-)-alpha-Santalene for disposal

Is it a liquid?

Is it flammable?

Yes

Is it water soluble?

Yes

DO NOT pour
down the drain.

No

Collect in a labeled,
closed container for

flammable organic waste.

Store in a designated
satellite accumulation area

and contact EHS for disposal.
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (-)-alpha-Santalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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